Cas no 1205637-49-5 (2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride)

• Product Name: 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride
• CAS No: 1205637-49-5
• MF: C₁₃H₁₅ClFN₃O
• MW: 283.729105234146
• CID: 1084124
• PubChem ID: 73553713
• Update Time: 2025-06-15

2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride
• 4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine hydrochlori de (1:1)
• 2-(4-fluorophenyl)-5-piperidin-4-yl-1,3,4-oxadiazole;hydrochloride
• 1205637-49-5
• 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazolehydrochloride

• Inchi： 1S/C13H14FN3O.ClH/c14-11-3-1-9(2-4-11)12-16-17-13(18-12)10-5-7-15-8-6-10;/h1-4,10,15H,5-8H2;1H
• InChI Key： WVEAFNFKEOPBKO-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1=NN=C(C2CCNCC2)O1

Computed Properties

• Exact Mass: 283.0887680g/mol
• Monoisotopic Mass: 283.0887680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride

Research Brief on 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride (CAS: 1205637-49-5)

2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride (CAS: 1205637-49-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound belongs to the 1,3,4-oxadiazole class, a heterocyclic scaffold known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent studies have highlighted its role as a potent modulator of specific biological targets, making it a promising candidate for drug development. The presence of the fluorophenyl and piperidinyl groups enhances its binding affinity and selectivity towards certain receptors or enzymes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride. The study employed a multi-step synthetic route, starting from 4-fluorobenzoic acid, and achieved a high yield of the target compound. The researchers also conducted in vitro assays to evaluate its activity against a panel of cancer cell lines, revealing significant cytotoxicity in certain types, such as breast and lung cancer cells.

Further investigations into the mechanism of action suggest that this compound may inhibit key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. These findings were corroborated by molecular docking studies, which demonstrated strong interactions between the compound and the active sites of relevant kinases.

Beyond its anticancer potential, recent preclinical studies have explored its utility in neurological disorders. A 2024 study in ACS Chemical Neuroscience reported that 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride exhibits neuroprotective effects in models of Parkinson's disease. The compound was found to reduce oxidative stress and inflammation in neuronal cells, suggesting a possible application in neurodegenerative diseases.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research is focused on structural modifications to improve its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to translate these findings into clinical applications, paving the way for novel treatments in oncology and neurology. Continued exploration of its mechanisms and optimization of its properties will be critical for its success in the drug development pipeline.